methyl (E)-3-[4-(octyloxy)phenyl]-2-propenoate

• IUPAC Name: methyl (E)-3-(4-octoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C18H26O3/c1-3-4-5-6-7-8-15-21-17-12-9-16(10-13-17)11-14-18(19)20-2/h9-14H,3-8,15H2,1-2H3/b14-11+
• InChI Key: WICDVRPXTPVVCE-SDNWHVSQSA-N
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C=CC(=O)OC
• Isomeric SMILES: CCCCCCCCOC1=CC=C(C=C1)/C=C/C(=O)OC
• Molecular Formula: C18H26O3
• Molecular Weight: 290.4 g/mol

Description

Methyl (E)-3-[4-(octyloxy)phenyl]-2-propenoate (MOPP) is an important organic compound used in a variety of scientific research applications. It is a colorless, aromatic liquid with a molecular weight of 312.45 g/mol and a melting point of -71°C. MOPP is a derivative of the naturally occurring compound, octylphenol, and is used in various chemical synthesis reactions and as a reagent in organic synthesis. This compound is also used as a model compound in many studies due to its unique structure and chemical properties.

Scientific Research Applications

1. Catalytic Oxidation Studies

Research on similar propenoidic phenols shows that they can be effectively oxidized in the presence of certain catalysts, such as N,N′-ethylenebis(salicylideneiminato)cobalt(II) [Cosalen]. These studies focus on how different solvents and substituents on the phenyl ring affect the yield of oxidized products. Such research could be relevant for methyl (E)-3-[4-(octyloxy)phenyl]-2-propenoate in understanding its reactivity and potential applications in oxidation reactions (Bolzacchini et al., 1996).

2. Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel ON donor Schiff bases, which are structurally related to this compound, have been studied. These compounds are of interest due to their biological and electrochemical properties. Such research can provide insights into the synthesis methods and potential applications of similar compounds (Shabbir et al., 2016).

3. Application in Solar Cells

Investigations into the use of certain phenylimino-methyl-phenol liquid crystalline compounds as additives in polymer solar cells have been conducted. These studies examine how the addition of these compounds can enhance the efficiency of solar cells. This research might offer a perspective on the potential application of this compound in renewable energy technologies (Canli et al., 2010).

4. Electrochemical Sensor Applications

Research on titanyl phthalocyanines with phenoxy substituents, similar in structure to this compound, explores their electrochemical and spectroelectrochemical characteristics. These studies have implications for the development of electrochemical sensor technologies, potentially opening up avenues for similar applications of this compound (Demir et al., 2013).